Cas no 339112-94-6 (Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate)

Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate is a fluorinated heterocyclic compound featuring a fused pyrrolothiazole core with ester-functionalized positions. Its structural complexity and fluorophenyl substituent enhance its potential as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules. The dimethyl ester groups improve solubility and reactivity, facilitating further derivatization. The presence of the fluorophenyl moiety may contribute to increased metabolic stability and binding affinity in target interactions. This compound is suited for applications in drug discovery, serving as a scaffold for developing novel therapeutic agents with optimized pharmacokinetic properties. Its well-defined structure ensures reproducibility in synthetic pathways.
Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate structure
339112-94-6 structure
Product Name:Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate
CAS No:339112-94-6
MF:
MW:
CID:4648952
Update Time:2025-06-10

Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate

Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D163590-25mg
Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
339112-94-6
25mg
$ 230.00 2022-06-05
TRC
D163590-50mg
Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
339112-94-6
50mg
$ 380.00 2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00932083-1g
6,7-Dimethyl 5-(4-fluorophenyl)-1H,3H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
339112-94-6 90%
1g
¥4193.0 2023-04-07
A2B Chem LLC
AI75088-1mg
6,7-dimethyl 5-(4-fluorophenyl)-1H,3H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
339112-94-6 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI75088-5mg
6,7-dimethyl 5-(4-fluorophenyl)-1H,3H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
339112-94-6 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI75088-10mg
6,7-dimethyl 5-(4-fluorophenyl)-1H,3H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
339112-94-6 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI75088-500mg
6,7-dimethyl 5-(4-fluorophenyl)-1H,3H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
339112-94-6 >90%
500mg
$720.00 2024-04-20
A2B Chem LLC
AI75088-1g
6,7-dimethyl 5-(4-fluorophenyl)-1H,3H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
339112-94-6 >90%
1g
$1295.00 2024-04-20
abcr
AB582237-500mg
Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate; .
339112-94-6
500mg
€678.60 2024-08-02
abcr
AB582237-1g
Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate; .
339112-94-6
1g
€1312.80 2024-08-02

Additional information on Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate

Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate (CAS No. 339112-94-6): A Comprehensive Overview

Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate, identified by its CAS number 339112-94-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolo[1,2-c]thiazole derivatives, which are known for their diverse biological activities and potential applications in drug development.

The structural framework of Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate incorporates a pyrrole ring fused with a thiazole moiety, further functionalized with a 4-fluorophenyl group and dimethylcarboxylate substituents. This unique configuration endows the molecule with distinct chemical and pharmacological properties that make it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrrolo[1,2-c]thiazole derivatives have emerged as a particularly interesting class of molecules due to their ability to interact with various biological targets. The presence of the 4-fluorophenyl group in Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate is particularly noteworthy, as fluorine substitution often enhances the metabolic stability and binding affinity of drug candidates.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that pyrrolo[1,2-c]thiazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate suggests that it may interact with key enzymes and receptors involved in these processes.

The pharmacological profile of this compound has been the subject of several preclinical studies. These investigations have revealed that it demonstrates notable efficacy in inhibiting certain enzymes associated with inflammatory pathways. The fluorine atom in the phenyl ring is believed to play a crucial role in modulating the compound's interactions with biological targets, thereby enhancing its therapeutic potential.

In addition to its anti-inflammatory properties, Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate has shown promise in preliminary anticancer studies. Researchers have observed that it can selectively inhibit the growth of various cancer cell lines by interfering with critical signaling pathways. This selective toxicity makes it an attractive candidate for further development as an anticancer agent.

The synthesis of Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorine substituent adds complexity to the synthetic route but is essential for achieving the desired pharmacological properties. Advanced synthetic methodologies have been employed to streamline this process and improve scalability for future industrial applications.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These findings are crucial for assessing its potential as a drug candidate and for guiding further preclinical development.

The safety profile of Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate has been evaluated through comprehensive toxicological studies. Preliminary results suggest that it is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. These findings provide valuable insights into its potential risks and benefits as a drug candidate.

The future direction of research on this compound is multifaceted. Further preclinical studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Additionally, clinical trials will be essential to assess its safety and efficacy in human patients. Collaborative efforts between academic researchers and pharmaceutical companies are likely to be instrumental in advancing this promising therapeutic agent towards clinical application.

The broader significance of this research lies in its contribution to the development of novel heterocyclic compounds with potential therapeutic applications. Pyrrolo[1,2-c]thiazole derivatives represent an exciting area of innovation in medicinal chemistry, and compounds like Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate highlight their untapped potential.

In conclusion, Dimethyl 5-(4-fluorophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate (CAS No. 339112-94-6) is a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique chemical properties and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications。

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd